Cas no 2680683-60-5 (3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680683-60-5
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5632160
• PubChem ID: 165935863
• Update Time: 2025-05-25

3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680683-60-5
• EN300-28289326
• 3-[4-(methylsulfanyl)phenyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H17NO4S/c1-3-8-19-14(18)15-12(9-13(16)17)10-4-6-11(20-2)7-5-10/h3-7,12H,1,8-9H2,2H3,(H,15,18)(H,16,17)
• InChI Key： RUFFEJATKBFLOG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 295.08782920g/mol
• Monoisotopic Mass: 295.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680683-60-5)

3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680683-60-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug discovery and molecular biology research. The presence of a methylsulfanyl group on the phenyl ring and an (prop-2-en-1-yloxy)carbonylamino moiety on the propanoic acid backbone suggests unique chemical properties that may be exploited for therapeutic purposes.

The structure of this compound is characterized by its aromatic ring system, which is a common feature in many biologically active molecules. The methylsulfanyl substituent, specifically at the 3 and 4 positions of the phenyl ring, introduces a polar sulfur atom that can enhance solubility and interact with biological targets. This feature is particularly relevant in the design of ligands that need to bind to proteins or enzymes with high affinity and specificity.

The prop-2-en-1-yloxy)carbonylamino group is another critical feature of this compound. This moiety, which includes an ester linkage and an amino group, is often found in protease inhibitors and other bioactive molecules. The ester group can be hydrolyzed under physiological conditions, releasing a free carboxylic acid group, which may participate in further chemical reactions or biological interactions. The amino group, on the other hand, can form hydrogen bonds or participate in salt formation, adding to the compound's versatility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs can exhibit potent activity against various targets, including kinases, proteases, and ion channels. The 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been investigated for its potential as a drug candidate due to its ability to modulate these biological pathways.

In particular, the methylsulfanyl group has been found to enhance binding affinity in several drug-like molecules. This effect is attributed to the ability of sulfur atoms to form strong hydrogen bonds and engage in hydrophobic interactions with biological targets. Additionally, the presence of an unsaturated aliphatic chain (prop-2-enyl) can contribute to the compound's flexibility, allowing it to adopt multiple conformations that may improve its interaction with biological receptors.

Current research in medicinal chemistry focuses on developing novel compounds that combine multiple pharmacophoric elements into a single molecule. The 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid exemplifies this approach by integrating several key features that are known to enhance biological activity. For instance, studies have demonstrated that phenyl rings substituted with sulfur-containing groups can exhibit significant anti-inflammatory and anti-cancer properties.

The (prop-2-en-1-yloxy)carbonylamino moiety has also been explored for its role in modulating enzyme activity. In particular, this group has been found to be effective in inhibiting proteases such as caspase-3 and matrix metalloproteinases (MMPs), which are involved in various pathological processes including cancer progression and tissue degradation. By targeting these enzymes, compounds like the one described here may offer therapeutic benefits in conditions where excessive proteolytic activity is observed.

Moreover, the structural features of this compound make it a valuable tool for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The combination of polar and non-polar regions allows it to interact with a wide range of biological targets, making it suitable for testing against diverse disease-related pathways. Recent studies have utilized HTS techniques to identify novel inhibitors of kinases and other enzymes implicated in diseases such as diabetes and neurodegenerative disorders.

The synthesis of 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis have been employed to construct key functional groups efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into how similar molecules can be synthesized for future research.

In conclusion, 3-4-(methylsulfanyl)phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680683-60-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as a drug candidate or as a tool compound in biochemical studies. As research continues to uncover new applications for this molecule, it is likely that additional therapeutic uses will be identified.